Cas no 1235577-14-6 (tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 1235577-14-6
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 6260341
• PubChem ID: 58542346
• Update Time: 2025-08-05

tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate
• EN300-1879028
• tert-butyl N-[2-(4-chlorophenyl)-1-oxopropan-2-yl]carbamate
• SCHEMBL14802198
• 1235577-14-6

• Inchi： 1S/C14H18ClNO3/c1-13(2,3)19-12(18)16-14(4,9-17)10-5-7-11(15)8-6-10/h5-9H,1-4H3,(H,16,18)
• InChI Key： QQQRNYGDDXKYMW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate

Introduction to Tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 1235577-14-6)

Tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate, identified by its Chemical Abstracts Service (CAS) number 1235577-14-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative features a unique structural motif comprising a tert-butyl group, a 4-chlorophenyl moiety, and an oxopropan-2-yl side chain, which collectively contribute to its distinct chemical properties and potential biological activities.

The compound’s molecular framework is characterized by its high degree of functionalization, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the tert-butyl group enhances the stability of the carbamate moiety, while the electron-withdrawing nature of the 4-chlorophenyl ring influences its reactivity and interaction with biological targets. The oxopropan-2-yl substituent introduces a reactive aldehyde-like functionality, which can participate in further derivatization or condensation reactions, broadening its synthetic utility.

In recent years, the demand for novel carbamate-based compounds has surged due to their versatility in drug design. Carbamates are known for their ability to act as protease inhibitors, kinase modulators, and neurotransmitter receptor antagonists, among other applications. The structural features of Tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate make it a promising candidate for developing small-molecule probes or lead compounds in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in pharmacology increasingly emphasizes the development of targeted therapies with minimal side effects. The specific arrangement of functional groups in Tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate allows for fine-tuning its pharmacokinetic and pharmacodynamic properties, making it an attractive scaffold for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and specificity of this compound towards various biological targets with greater accuracy. Molecular docking studies have suggested that it may interact with enzymes such as cyclooxygenases (COX) or carbonic anhydrases, which are implicated in inflammatory and metabolic disorders. Additionally, its ability to cross the blood-brain barrier has been explored, opening avenues for neuropharmacological applications.

The synthesis of Tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate involves multi-step organic transformations that highlight the compound’s synthetic challenge and elegance. Key synthetic strategies include nucleophilic substitution reactions at the carbonyl carbon, followed by protection-deprotection steps to isolate the desired product. The use of palladium-catalyzed cross-coupling reactions has also been investigated to introduce the 4-chlorophenyl group efficiently.

In industrial settings, process optimization is crucial for scaling up the production of such intermediates. Continuous flow chemistry has emerged as a powerful tool for achieving high yields and purity levels while minimizing waste generation. This approach aligns with green chemistry principles and enhances sustainability in pharmaceutical manufacturing.

Evaluation of Tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate in preclinical models has provided preliminary insights into its biological activity. In vitro assays have demonstrated inhibitory effects on certain enzymes relevant to cancer progression and neurodegenerative diseases. While these findings are promising, further studies are needed to elucidate its mechanism of action and long-term safety profile.

The role of computational modeling in drug discovery cannot be overstated. Advanced algorithms can predict how modifications to the structure of Tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate will affect its potency and selectivity. This high-throughput virtual screening accelerates the identification of optimized derivatives without extensive experimental testing.

Regulatory considerations also play a significant role in bringing such compounds into clinical use. Compliance with guidelines set by agencies like the U.S. Food and Drug Administration (FDA) ensures that new drugs are safe and effective before reaching patients. This rigorous evaluation process underscores the importance of thorough characterization studies for novel intermediates like this one.

The future prospects for Tert-butyl N-2-(4-chlorophenyl)-1-oxopropan-2-ylcarbamate are vast, particularly as research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory discoveries into tangible treatments for human diseases.